Cas no 6371-74-0 (2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide)
6371-74-0 structure
Product Name:2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide
CAS No:6371-74-0
MF:C26H42N2O2
MW:414.62388753891
CID:1657176
PubChem ID:587720
Update Time:2025-04-21
2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide
- benzamide, 2-chloro-N-[(2-chlorophenyl)methyl]-5-nitro-
- STK426871
- Bicyclo[2.2.1]heptane-2-carboxamide, N-[3-(bicyclo[2.2.1]heptan-2-ylcarbonylamino)-1,5,5-trimethylcyclohexylmethyl]-
- N-(3-{[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]methyl}-3,5,5-trimethylcyclohexyl)bicyclo[2.2.1]heptane-2-carboxamide
- BCUCJWQATQBQSA-UHFFFAOYSA-N
- N-[3-({[(Bicyclo[2.2.1]heptan-2-yl)(hydroxy)methylidene]amino}methyl)-3,5,5-trimethylcyclohexyl]bicyclo[2.2.1]heptane-2-carboximidic acid
- AKOS022163533
- DTXSID90980044
- AKOS003307316
- 6371-74-0
- CCG-356361
- Oprea1_315513
-
- Inchi: 1S/C26H42N2O2/c1-25(2)12-20(28-24(30)22-11-17-5-7-19(22)9-17)13-26(3,14-25)15-27-23(29)21-10-16-4-6-18(21)8-16/h16-22H,4-15H2,1-3H3,(H,27,29)(H,28,30)
- InChI Key: BCUCJWQATQBQSA-UHFFFAOYSA-N
- SMILES: O=C(C1CC2CCC1C2)NC1CC(C)(C)CC(C)(CNC(C2CC3CCC2C3)=O)C1
Computed Properties
- Exact Mass: 324.007
- Monoisotopic Mass: 414.324628587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 72.24
2-chloro-N-(2-chlorobenzyl)-5-nitrobenzamide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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